Cas no 2751702-69-7 (2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid)

• Product Name: 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid
• CAS No: 2751702-69-7
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 6447436
• PubChem ID: 165660423
• Update Time: 2025-11-06

2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2751702-69-7
• 2-[1-(2,6-dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid
• EN300-37332352
• 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid

• Inchi： 1S/C11H12N2O6/c14-7-2-1-6(10(18)12-7)13-8(15)3-5(11(13)19)4-9(16)17/h5-6H,1-4H2,(H,16,17)(H,12,14,18)
• InChI Key： ASDGLUUSIDZUAL-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)O)CC(N1C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 268.06953611g/mol
• Monoisotopic Mass: 268.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid

Recent Advances in the Study of 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid (CAS: 2751702-69-7)

The compound 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid (CAS: 2751702-69-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxopiperidine and dioxopyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the realm of targeted protein degradation and cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the role of this compound in proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade specific target proteins by recruiting E3 ubiquitin ligases. The structural features of 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid make it an attractive candidate for the development of novel PROTACs, as it can potentially enhance the binding affinity and selectivity for target proteins. Recent in vitro studies have demonstrated its ability to effectively degrade oncogenic proteins, such as BRD4 and ERα, in cancer cell lines.

In addition to its application in PROTACs, this compound has also been investigated for its anti-inflammatory and immunomodulatory properties. Preliminary data suggest that it can modulate the activity of key inflammatory pathways, such as NF-κB and MAPK, making it a potential candidate for the treatment of autoimmune diseases and chronic inflammatory conditions. Researchers have employed advanced techniques, including X-ray crystallography and molecular dynamics simulations, to gain insights into its binding interactions with target proteins.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as poor solubility, limited bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Recent efforts have focused on synthesizing analogs with improved pharmacokinetic profiles and reduced toxicity. For instance, modifications to the acetic acid side chain have been shown to enhance cellular permeability and metabolic stability.

In conclusion, 2-[1-(2,6-Dioxopiperidin-3-yl)-2,5-dioxopyrrolidin-3-yl]acetic acid (CAS: 2751702-69-7) represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research aims to fully exploit its therapeutic capabilities while addressing the existing limitations. The integration of computational modeling, high-throughput screening, and advanced synthetic chemistry will be crucial in advancing this compound toward clinical applications.